3,4-dimethoxy-N-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3,4-dimethoxy-N-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)benzamide, also known as TBOA, is a chemical compound that has gained attention in scientific research due to its potential as a glutamate transporter inhibitor. Glutamate is a neurotransmitter that plays a crucial role in the central nervous system, and its dysfunction has been linked to various neurological disorders such as epilepsy, Alzheimer's disease, and Parkinson's disease. TBOA has been found to have a significant impact on glutamate transporters, making it a promising candidate for further research in the field of neuroscience.
Mechanism of Action
3,4-dimethoxy-N-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)benzamide works by inhibiting the activity of glutamate transporters, which leads to an increase in extracellular glutamate levels. This increase in glutamate levels can have both beneficial and detrimental effects on neuronal function, depending on the context. In some cases, it may lead to enhanced synaptic transmission, while in others, it may lead to excitotoxicity and neuronal damage.
Biochemical and Physiological Effects:
This compound has been found to have a significant impact on glutamate transporters, which can have both biochemical and physiological effects. In vitro studies have shown that this compound can increase extracellular glutamate levels and enhance synaptic transmission. However, in vivo studies have shown that this compound can also lead to excitotoxicity and neuronal damage, depending on the context.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3,4-dimethoxy-N-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)benzamide in lab experiments is its specificity for glutamate transporters. This compound has been found to have a significant impact on these transporters, making it a useful tool for studying glutamate-related processes. However, one of the main limitations of using this compound is its potential for excitotoxicity and neuronal damage. Careful consideration must be taken when using this compound in lab experiments to minimize these potential risks.
Future Directions
There are several future directions for research on 3,4-dimethoxy-N-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)benzamide. One potential area of research is the development of more specific and potent glutamate transporter inhibitors. Another area of research is the investigation of this compound's potential as a therapeutic agent for neurological disorders such as epilepsy, Alzheimer's disease, and Parkinson's disease. Additionally, further studies are needed to better understand the biochemical and physiological effects of this compound and to minimize its potential for excitotoxicity and neuronal damage.
Synthesis Methods
The synthesis of 3,4-dimethoxy-N-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)benzamide is a complex process that involves several steps. The first step involves the reaction between 3,4-dimethoxybenzoyl chloride and 5-amino-1,3,4-oxadiazole-2-thiol to form the intermediate product, 3,4-dimethoxy-N-(5-thiophen-2-yl)-1,3,4-oxadiazol-2-amine. This intermediate product is then reacted with 4-fluorobenzoyl chloride to form the final product, this compound.
Scientific Research Applications
3,4-dimethoxy-N-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)benzamide has been extensively studied in scientific research for its potential as a glutamate transporter inhibitor. Glutamate transporters are responsible for removing excess glutamate from the synaptic cleft, which is critical for maintaining proper neuronal function. Dysregulation of glutamate transporters has been linked to various neurological disorders, and this compound has been found to have a significant impact on these transporters.
properties
IUPAC Name |
3,4-dimethoxy-N-(5-thiophen-2-yl-1,3,4-oxadiazol-2-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13N3O4S/c1-20-10-6-5-9(8-11(10)21-2)13(19)16-15-18-17-14(22-15)12-4-3-7-23-12/h3-8H,1-2H3,(H,16,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GTKDOPIJUCPIAS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)NC2=NN=C(O2)C3=CC=CS3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.